Cas no 1261231-80-4 (Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate)

Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features a piperidine core functionalized with a tert-butoxycarbonyl (Boc) protecting group and a substituted pyrimidine moiety, enhancing its utility in multi-step synthetic routes. The Boc group offers stability under various reaction conditions while allowing selective deprotection when needed. The chloropyrimidine component provides a reactive site for further functionalization, making it valuable in constructing complex heterocyclic systems. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and compatibility with diverse synthetic methodologies. Its well-defined purity and stability ensure reliable performance in research and industrial applications.

Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate structure

1261231-80-4 structure

Product Name:Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate

CAS No:1261231-80-4

MF:C₁₅H₂₃ClN₄O₂

MW:326.821722269058

CID:2162364

Update Time:2025-10-23

Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-[(6-Chloro-pyrimidin-4-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
- tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate
- SBB075138
- tert-butyl 3-[(6-chloropyrimidin-4-yl)methylamino]piperidinecarboxylate
- 3-[(6-Chloropyrimidin-4-yl)methylamino]piperidine-1-carboxylic acid tert-butyl ester
- Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate
- Inchi： 1S/C15H23ClN4O2/c1-15(2,3)22-14(21)20-7-5-6-11(9-20)19(4)13-8-12(16)17-10-18-13/h8,10-11H,5-7,9H2,1-4H3
- InChI Key： ZBCHDJAEQNAEBY-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC=N1)N(C)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 388
Topological Polar Surface Area: 58.6

Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM491311-1g	tert-Butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate	1261231-80-4	95%	1g	$628	2023-02-03
Fluorochem	090282-500mg	3-[(6-Chloro-pyrimidin-4-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	1261231-80-4		500mg	￡320.00	2022-02-28

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Additional information on Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate (CAS No. 1261231-80-4)

Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate (CAS No. 1261231-80-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their structural versatility and biological activity. The presence of both chloropyrimidine and tert-butyl carbamate moieties makes it a valuable intermediate for designing kinase inhibitors and other therapeutic agents.

In recent years, the demand for piperidine-based compounds has surged, driven by their applications in oncology and central nervous system (CNS) drug development. Researchers frequently search for "CAS 1261231-80-4 suppliers" or "Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate synthesis" to explore its potential in targeted therapies. The compound's unique structure allows for modifications that enhance pharmacokinetic properties, a topic gaining traction in AI-driven drug design discussions.

The synthesis of Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate typically involves multi-step reactions, including Boc protection and nucleophilic substitution. Its chloropyrimidine group is particularly reactive, enabling further functionalization—a feature highlighted in forums discussing "how to modify chloropyrimidine derivatives." This reactivity aligns with trends in green chemistry, as researchers seek efficient methods to reduce waste and improve yields.

Analytical characterization of this compound often employs HPLC, NMR, and mass spectrometry, techniques frequently queried in scientific databases. The tert-butyl group enhances solubility, a property critical for formulations, while the piperidine ring contributes to binding affinity—key considerations in "drug-likeness optimization" searches. These attributes make CAS No. 1261231-80-4 a focal point in medicinal chemistry tutorials.

Beyond pharmaceuticals, Tert-butyl 3-((6-chloropyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate is explored in agrochemical research, where its heterocyclic framework may influence pest control mechanisms. Queries like "chloropyrimidine applications in agriculture" reflect this interdisciplinary interest. Regulatory compliance for such compounds remains stringent, with emphasis on REACH and GMP standards—topics often debated in industry webinars.

In summary, CAS No. 1261231-80-4 exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. Its relevance to high-throughput screening and fragment-based drug discovery ensures sustained academic and industrial attention, cementing its role as a cornerstone in innovative therapeutic development.